Cas no 131933-15-8 (Adenosine, 2-(3-methylbutoxy)-)

Adenosine, 2-(3-methylbutoxy)- structure
131933-15-8 structure
Product Name:Adenosine, 2-(3-methylbutoxy)-
CAS No:131933-15-8
MF:C15H23N5O5
MW:353.373623132706
CID:1229466
PubChem ID:14842850
Update Time:2025-04-20

Adenosine, 2-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-(3-methylbutoxy)-
    • 131933-15-8
    • (2R,3R,4S,5R)-2-(6-Amino-2-(isopentyloxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C15H23N5O5/c1-7(2)3-4-24-15-18-12(16)9-13(19-15)20(6-17-9)14-11(23)10(22)8(5-21)25-14/h6-8,10-11,14,21-23H,3-5H2,1-2H3,(H2,16,18,19)/t8-,10-,11-,14-/m1/s1
    • InChI Key: NYOATRQJOMGEOO-IDTAVKCVSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(=NC1=2)OCCC(C)C)O)O

Computed Properties

  • Exact Mass: 353.16991885g/mol
  • Monoisotopic Mass: 353.16991885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 149Ų
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